Cas no 690249-45-7 (N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide)
690249-45-7 structure
Product Name:N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
CAS No:690249-45-7
MF:C18H18F3N3O2S2
MW:429.479631900787
CID:6348624
PubChem ID:2147110
Update Time:2025-09-25
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
- N-[3-(difluoromethylsulfonyl)phenyl]-4-(2-fluorophenyl)piperazine-1-carbothioamide
- 690249-45-7
- N-(3-((difluoromethyl)sulfonyl)phenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
- HMS2598E16
- SMR000236943
- CHEMBL1610923
- MLS000724862
- F1743-0019
- AKOS000809887
-
- Inchi: InChI=1S/C18H18F3N3O2S2/c19-15-6-1-2-7-16(15)23-8-10-24(11-9-23)18(27)22-13-4-3-5-14(12-13)28(25,26)17(20)21/h1-7,12,17H,8-11H2,(H,22,27)
- InChI Key: HMROMHPEBIAEPY-UHFFFAOYSA-N
- SMILES: S(C(F)F)(C1=CC=CC(=C1)NC(N1CCN(C2C=CC=CC=2F)CC1)=S)(=O)=O
Computed Properties
- Exact Mass: 429.07925366g/mol
- Monoisotopic Mass: 429.07925366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 93.1Ų
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1743-0019-2μmol |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-5μmol |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-10μmol |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-20μmol |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-1mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-2mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-3mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-4mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-5mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-10mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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